northalibroline
northalibroline
Brand Name:
Vulcanchem
CAS No.:
120091-14-7
VCID:
VC0053310
InChI:
InChI=1S/C35H38N2O6/c1-37-30(27-10-9-26(41-2)17-24(27)19-35(37)40)15-22-6-11-31(38)34(16-22)43-25-7-4-21(5-8-25)14-29-28-20-32(39)33(42-3)18-23(28)12-13-36-29/h4-11,16-18,20,29-30,35-36,38-40H,12-15,19H2,1-3H3/t29?,30-,35-/m0/s1
SMILES:
CN1C(CC2=C(C1CC3=CC(=C(C=C3)O)OC4=CC=C(C=C4)CC5C6=CC(=C(C=C6CCN5)OC)O)C=CC(=C2)OC)O
Molecular Formula:
C35H38N2O6
Molecular Weight:
582.7 g/mol
northalibroline
CAS No.: 120091-14-7
Main Products
VCID: VC0053310
Molecular Formula: C35H38N2O6
Molecular Weight: 582.7 g/mol
CAS No. | 120091-14-7 |
---|---|
Product Name | northalibroline |
Molecular Formula | C35H38N2O6 |
Molecular Weight | 582.7 g/mol |
IUPAC Name | (1S,3S)-1-[[4-hydroxy-3-[4-[(7-hydroxy-6-methoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]phenoxy]phenyl]methyl]-6-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-3-ol |
Standard InChI | InChI=1S/C35H38N2O6/c1-37-30(27-10-9-26(41-2)17-24(27)19-35(37)40)15-22-6-11-31(38)34(16-22)43-25-7-4-21(5-8-25)14-29-28-20-32(39)33(42-3)18-23(28)12-13-36-29/h4-11,16-18,20,29-30,35-36,38-40H,12-15,19H2,1-3H3/t29?,30-,35-/m0/s1 |
Standard InChIKey | GREGWBBWKKBCEU-PWXALIIZSA-N |
Isomeric SMILES | CN1[C@H](CC2=C([C@@H]1CC3=CC(=C(C=C3)O)OC4=CC=C(C=C4)CC5C6=CC(=C(C=C6CCN5)OC)O)C=CC(=C2)OC)O |
SMILES | CN1C(CC2=C(C1CC3=CC(=C(C=C3)O)OC4=CC=C(C=C4)CC5C6=CC(=C(C=C6CCN5)OC)O)C=CC(=C2)OC)O |
Canonical SMILES | CN1C(CC2=C(C1CC3=CC(=C(C=C3)O)OC4=CC=C(C=C4)CC5C6=CC(=C(C=C6CCN5)OC)O)C=CC(=C2)OC)O |
Synonyms | demethylnorthalibrine northalibroline |
PubChem Compound | 129021 |
Last Modified | Nov 11 2021 |
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